Cas no 288844-49-5 (Phenol,4-(1,1-dimethylethyl)-2-(1H-pyrazol-3-yl)-)

• Product Name: Phenol,4-(1,1-dimethylethyl)-2-(1H-pyrazol-3-yl)-
• CAS No: 288844-49-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 248955
• PubChem ID: 136232087
• Update Time: 2025-04-19

Phenol,4-(1,1-dimethylethyl)-2-(1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1,1-dimethylethyl)-2-(1H-pyrazol-3-yl)-
• 4-tert-butyl-6-(1,2-dihydropyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• 3-(2-HYDROXY-5-TERT-BUTYLPHENYL)PYRAZOLE
• AG-E-93556
• CTK4G2337
• KB-232696
• DTXSID90698718
• 288844-49-5
• 4-tert-Butyl-6-(1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• 4-tert-Butyl-2-(1H-pyrazol-5-yl)phenol

• Inchi： 1S/C13H16N2O/c1-13(2,3)9-4-5-12(16)10(8-9)11-6-7-14-15-11/h4-8,16H,1-3H3,(H,14,15)
• InChI Key： RJYXFXJVAAVCJV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1=CC=NN1)C(C)(C)C

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91000
• LogP: 3.07980